molecular formula C15H12ClN3O B8527570 4-Chloro-6-(4-methoxy-3-methylphenyl)pyrido[3,2-d]pyrimidine CAS No. 897360-68-8

4-Chloro-6-(4-methoxy-3-methylphenyl)pyrido[3,2-d]pyrimidine

Cat. No.: B8527570
CAS No.: 897360-68-8
M. Wt: 285.73 g/mol
InChI Key: SKHBPNNBLBRGDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6-(4-methoxy-3-methylphenyl)pyrido[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C15H12ClN3O and its molecular weight is 285.73 g/mol. The purity is usually 95%.
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Properties

CAS No.

897360-68-8

Molecular Formula

C15H12ClN3O

Molecular Weight

285.73 g/mol

IUPAC Name

4-chloro-6-(4-methoxy-3-methylphenyl)pyrido[3,2-d]pyrimidine

InChI

InChI=1S/C15H12ClN3O/c1-9-7-10(3-6-13(9)20-2)11-4-5-12-14(19-11)15(16)18-8-17-12/h3-8H,1-2H3

InChI Key

SKHBPNNBLBRGDV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C2=NC3=C(C=C2)N=CN=C3Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 6-(3-methyl-4-methoxyphenyl)-pyrido[3,2-d]pyrimidin-4(3H)one (1.41 mmole) in toluene (80 ml) was added phosphorus oxychloride (4.23 mmole) and 2,6-lutidine (4.23 mmole). The reaction mixture was refluxed for 16 hours until a black solution was obtained. After evaporation to dryness, the residue was redissolved in ethyl acetate and extracted with a saturated sodium bicarbonate solution. The combined organic layers were evaporated in vacuo. The residue was purified by silica gel column chromatography (the mobile phase being a ethylacetate/hexane mixture in a ratio gradually ranging from 2:8 to 3:7), resulting in the pure title compound (300 mg, yield 74%) which was characterized by its mass spectrum as follows: MS (m/z): 287 ([M+H]+, 100).
Quantity
1.41 mmol
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
4.23 mmol
Type
reactant
Reaction Step Two
Quantity
4.23 mmol
Type
reactant
Reaction Step Two
Yield
74%

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